N1-(2-chlorophenyl)-N2-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[2-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H30ClN3O4S/c1-16-14-17(2)22(18(3)15-16)33(31,32)28-13-7-6-8-19(28)11-12-26-23(29)24(30)27-21-10-5-4-9-20(21)25/h4-5,9-10,14-15,19H,6-8,11-13H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: OAXUBQFBRZEDAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC=CC=C3Cl)C
• Molecular Formula: C24H30ClN3O4S
• Molecular Weight: 492.0 g/mol

Description

N1-(2-chlorophenyl)-N2-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)oxalamide, commonly known as MS-PPO, is a chemical compound that has recently gained attention due to its potential applications in scientific research. MS-PPO belongs to the class of oxalamide compounds and has been shown to exhibit significant biochemical and physiological effects.

Scientific Research Applications

Enhancing HIV-1 Neutralization

N1-(2-chlorophenyl)-N2-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)oxalamide analogs have been studied for their potential to enhance the neutralization of HIV-1. For instance, NBD-556, a related compound, has shown the ability to block the interaction between HIV-1 gp120 and CD4 receptors. This blocking action facilitates the binding of anti-gp120 monoclonal antibodies to the HIV-1 envelope protein, potentially enhancing the neutralization of the virus. Such compounds could serve as a basis for developing novel therapeutic strategies against HIV-1 by enhancing the efficacy of existing antibodies or immunotherapies (Yoshimura et al., 2010).

Alzheimer's Disease Drug Candidates

Compounds structurally related to N1-(2-chlorophenyl)-N2-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)oxalamide have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. These compounds have been specifically designed to inhibit acetylcholinesterase, an enzyme whose activity is associated with the pathology of Alzheimer's. By inhibiting this enzyme, the compounds aim to improve cognitive functions in Alzheimer's patients. This approach highlights the potential of such compounds in the development of new therapeutic agents for neurodegenerative diseases (Rehman et al., 2018).

Antibacterial Activity

Derivatives of N1-(2-chlorophenyl)-N2-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)oxalamide have been explored for their antibacterial properties. Research into such compounds has yielded insights into their potential as antibacterial agents, with some demonstrating moderate to strong activity against various Gram-positive and Gram-negative bacteria. This suggests their utility in addressing bacterial infections and highlights the broader antimicrobial potential of this chemical class (Khalid et al., 2016).